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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Azathalidomide, a structural analog of thalidomide, is a synthetic organic compound of

interest within the field of medicinal chemistry. While its biological activities have been noted, a

comprehensive public repository of its specific physicochemical properties is not readily

available. This guide aims to provide an in-depth overview of the core physicochemical

characteristics of 3-Azathalidomide, drawing upon available data for the parent compound,

thalidomide, and its analogs to offer a predictive and comparative context. Furthermore, this

document details standardized experimental protocols for the determination of key

physicochemical parameters, providing a methodological framework for researchers.

Identifying Information for 3-Azathalidomide:

CAS Number: 31804-66-7[1][2][3][4][5]

IUPAC Name: 6-(2,6-Dioxopiperidin-3-yl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione[5]

Physicochemical Data Summary
Quantitative physicochemical data for 3-Azathalidomide is not extensively reported in publicly

accessible literature. To provide a valuable frame of reference, the following table summarizes

the known physicochemical properties of thalidomide and its N-alkyl analogs. These
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compounds share a core structure with 3-Azathalidomide and their properties can offer

insights into the expected characteristics of 3-Azathalidomide.

Property Thalidomide
N-
Methylthalido
mide

N-
Propylthalido
mide

N-
Pentylthalidom
ide

Molecular

Formula
C13H10N2O4 C14H12N2O4 C16H16N2O4 C18H20N2O4

Molecular Weight

( g/mol )
258.23 272.26 300.31 328.36

Melting Point

(°C)
269-271[6] 165-167 145-147 128-130

Aqueous

Solubility

(µg/mL)

~50 ~300 Not specified Not specified

logP

(Octanol/Water)
0.65 1.15 1.95 2.75

pKa
10.70 (predicted)

[6]
Not specified Not specified Not specified

Note: Data for N-alkyl analogs are sourced from studies on their physicochemical

characterization for improved percutaneous delivery.[7][8][9][10][11]

Experimental Protocols
The following are detailed methodologies for the determination of key physicochemical

properties, adaptable for the characterization of 3-Azathalidomide and other poorly soluble

drug candidates.

Aqueous Solubility Determination (Shake-Flask Method)
The shake-flask method is a well-established technique for determining the thermodynamic

solubility of a compound.[12]
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Materials:

3-Azathalidomide (or analog)

Deionized water (or buffer of desired pH)

Glass vials with screw caps

Orbital shaker with temperature control

Centrifuge

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

Analytical balance

Procedure:

Add an excess amount of the test compound to a glass vial.

Add a known volume of the aqueous medium (e.g., 10 mL).

Seal the vials and place them on an orbital shaker set to a constant temperature (e.g., 25 °C

or 37 °C).

Shake the vials for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is

reached.

After shaking, allow the vials to stand to let undissolved particles settle.

Centrifuge the samples to further separate the solid and liquid phases.

Carefully withdraw a sample from the supernatant and filter it through a 0.22 µm syringe

filter.

Dilute the filtered sample with an appropriate solvent and analyze the concentration of the

dissolved compound using a validated HPLC method.
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The solubility is reported as the mean concentration from at least three replicate

experiments.[13]

pKa Determination (Potentiometric Titration)
Potentiometric titration is a precise method for determining the ionization constant (pKa) of a

compound.[14][15][16][17]

Materials:

3-Azathalidomide (or analog)

Standardized solutions of hydrochloric acid (HCl) and sodium hydroxide (NaOH) (e.g., 0.1 M)

Potassium chloride (KCl) solution (for maintaining ionic strength)

Calibrated pH meter with a combination electrode

Magnetic stirrer and stir bar

Burette

Beaker

Procedure:

Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).

Dissolve a known amount of the test compound in a suitable solvent (e.g., a co-solvent

system like water/methanol if solubility is low).

Add the KCl solution to maintain a constant ionic strength.

Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

Titrate the solution with the standardized acid or base, adding the titrant in small, known

increments.

Record the pH value after each addition, allowing the reading to stabilize.
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Continue the titration past the equivalence point.

Plot the pH versus the volume of titrant added to generate a titration curve.

The pKa is determined from the pH at the half-equivalence point or by analyzing the

inflection point of the curve.[16]

logP Determination (Shake-Flask Method)
The shake-flask method is the traditional and most reliable method for determining the octanol-

water partition coefficient (logP).[18][19][20][21][22]

Materials:

3-Azathalidomide (or analog)

n-Octanol (pre-saturated with water)

Water (or buffer, pre-saturated with n-octanol)

Centrifuge tubes with screw caps

Vortex mixer

Centrifuge

Analytical method for quantification (e.g., HPLC-UV, NMR)

Procedure:

Prepare pre-saturated n-octanol and aqueous phases by shaking them together for 24 hours

and then allowing them to separate.

Dissolve a small amount of the test compound in either the n-octanol or aqueous phase.

Add a known volume of the second phase to a centrifuge tube.

Add a known volume of the phase containing the dissolved compound.
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Seal the tube and vortex for a set period (e.g., 1-2 hours) to facilitate partitioning.

Centrifuge the tube to ensure complete separation of the two phases.

Carefully withdraw aliquots from both the n-octanol and aqueous layers.

Determine the concentration of the compound in each phase using a suitable analytical

method.

Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase

to the concentration in the aqueous phase.

The logP is the logarithm of the partition coefficient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Azathalidomide: A Comprehensive Technical Guide to
its Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3124321#physiochemical-properties-of-3-
azathalidomide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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